Cas no 2228295-50-7 (O-{1-(3-bromo-4-chlorophenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(3-bromo-4-chlorophenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228295-50-7
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• CID: 6221014
• PubChem ID: 165799096
• Update Time: 2025-05-24

O-{1-(3-bromo-4-chlorophenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(3-bromo-4-chlorophenyl)cyclopropylmethyl}hydroxylamine
• O-{[1-(3-bromo-4-chlorophenyl)cyclopropyl]methyl}hydroxylamine
• 2228295-50-7
• EN300-1926582

• Inchi： 1S/C10H11BrClNO/c11-8-5-7(1-2-9(8)12)10(3-4-10)6-14-13/h1-2,5H,3-4,6,13H2
• InChI Key： FOXADRDOAAKYNO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(CON)CC1)Cl

Computed Properties

• Exact Mass: 274.97125g/mol
• Monoisotopic Mass: 274.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-(3-bromo-4-chlorophenyl)cyclopropylmethyl}hydroxylamine

Recent Advances in the Study of O-{1-(3-bromo-4-chlorophenyl)cyclopropylmethyl}hydroxylamine (CAS: 2228295-50-7)

O-{1-(3-bromo-4-chlorophenyl)cyclopropylmethyl}hydroxylamine (CAS: 2228295-50-7) is a novel compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activity, particularly in the context of targeting specific enzymatic pathways involved in disease progression. This research brief aims to summarize the latest findings and provide insights into the compound's potential as a drug candidate.

The synthesis of O-{1-(3-bromo-4-chlorophenyl)cyclopropylmethyl}hydroxylamine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These efforts have facilitated a better understanding of its chemical properties and stability under various conditions, which is crucial for its development as a pharmaceutical agent.

In terms of biological activity, preliminary studies have demonstrated that O-{1-(3-bromo-4-chlorophenyl)cyclopropylmethyl}hydroxylamine exhibits inhibitory effects on specific enzymes involved in inflammatory and neurodegenerative diseases. For instance, it has shown promise as an inhibitor of monoamine oxidase (MAO), an enzyme linked to depression and Parkinson's disease. These findings suggest that the compound could serve as a lead molecule for the development of new therapeutics targeting these conditions.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways. Recent in vitro and in vivo studies have highlighted its role in reducing oxidative stress and inflammation, which are key factors in the pathogenesis of various chronic diseases. These results underscore the compound's potential as a multi-target agent, capable of addressing complex disease mechanisms.

Despite these promising findings, challenges remain in the development of O-{1-(3-bromo-4-chlorophenyl)cyclopropylmethyl}hydroxylamine as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring structural modifications and formulation strategies to enhance the compound's pharmacokinetic and pharmacodynamic properties.

In conclusion, O-{1-(3-bromo-4-chlorophenyl)cyclopropylmethyl}hydroxylamine represents a promising avenue for drug discovery, with its unique chemical structure and multifaceted biological activity. Continued research efforts are essential to fully elucidate its therapeutic potential and overcome existing challenges. The integration of computational modeling and high-throughput screening techniques may further accelerate its development and pave the way for clinical applications.